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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzaldehyde

Cat. No.: B1590165 Get Quote

An In-depth Technical Guide on 3-Chloro-2-methylbenzaldehyde

Introduction
3-Chloro-2-methylbenzaldehyde is a substituted aromatic aldehyde, a class of organic

compounds widely utilized as intermediates in the synthesis of more complex molecules. Its

structure, featuring a benzaldehyde core with chloro and methyl substituents at the 3 and 2

positions respectively, offers specific reactivity that is valuable for researchers in medicinal

chemistry, materials science, and fine chemical synthesis. This document provides a

comprehensive overview of its known physical and chemical properties, along with available

data on its synthesis, analysis, and safety, tailored for researchers, scientists, and drug

development professionals.

Chemical Identity and Descriptors
Correctly identifying a chemical compound is critical for research and safety. The following

table summarizes the key identifiers for 3-Chloro-2-methylbenzaldehyde.[1]
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Identifier Value

IUPAC Name 3-chloro-2-methylbenzaldehyde[1]

CAS Number 874-27-1[1][2][3]

Molecular Formula C₈H₇ClO[1][2]

Molecular Weight 154.59 g/mol [1][2][3]

Canonical SMILES CC1=C(C=CC=C1Cl)C=O[1]

InChI
InChI=1S/C8H7ClO/c1-6-7(5-10)3-2-4-8(6)9/h2-

5H,1H3[1]

InChIKey WMDHVKYUOKHNQK-UHFFFAOYSA-N[1]

Physical and Chemical Properties
The physical state and solubility of a compound dictate its handling, storage, and application in

experimental setups. This section details the known physical and computed chemical

properties.

Property Value

Physical Form White to Yellow Solid

Purity Typically ≥95%[4]

Storage Temperature Inert atmosphere, room temperature or 2-8°C[4]

XLogP3 2.4[1][5]

Topological Polar Surface Area 17.1 Å²[1]

Covalently-Bonded Unit Count 1[1]

Note: Experimental data for properties such as melting point, boiling point, and density are not

consistently reported in publicly available literature.

Chemical Reactivity
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The reactivity of 3-Chloro-2-methylbenzaldehyde is governed by its three key features: the

aldehyde group, the aromatic ring, and the chloro and methyl substituents.

Aldehyde Group: The carbonyl group is highly reactive towards nucleophiles and can

undergo a variety of transformations. It is susceptible to oxidation to form the corresponding

carboxylic acid and can be reduced to a benzyl alcohol.[6] It can also participate in

condensation reactions, such as the formation of imines (Schiff bases) with primary amines.

[6]

Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution. The

positions of substitution are directed by the existing chloro (ortho-, para-directing) and methyl

(ortho-, para-directing) groups.

Stability: The compound is generally stable under recommended storage conditions.[7]

However, it is incompatible with strong bases, strong oxidizing agents, and strong reducing

agents, which can react with the aldehyde functional group.[7]

3-Chloro-2-methylbenzaldehyde Core

Potential Reactions

Aldehyde Group
(-CHO)

Nucleophilic Addition
(e.g., Grignard, Wittig)

Oxidation
(to Carboxylic Acid)

Reduction
(to Alcohol)

Substituted Aromatic Ring

Electrophilic Aromatic
Substitution

Click to download full resolution via product page

Caption: Reactivity Profile of 3-Chloro-2-methylbenzaldehyde.

Experimental Protocols
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While specific, peer-reviewed protocols for the synthesis of 3-Chloro-2-methylbenzaldehyde
are not readily available in the searched literature, a general experimental workflow can be

proposed based on standard organic chemistry methodologies. A plausible route involves the

selective oxidation of the corresponding toluene derivative, 3-chloro-2-methyltoluene.

General Synthetic Protocol:

Reaction Setup: The starting material, 3-chloro-2-methyltoluene, would be dissolved in an

appropriate solvent. An oxidizing agent (e.g., potassium permanganate, ceric ammonium

nitrate) would be prepared for addition.

Oxidation: The oxidizing agent is added to the reaction mixture, often under controlled

temperature conditions to prevent over-oxidation to the carboxylic acid. The reaction

progress is monitored using techniques like Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: Once the reaction is complete, the mixture is quenched and undergoes an

aqueous work-up. This typically involves separating the organic layer, washing it with brine,

and drying it over an anhydrous salt like magnesium sulfate.

Purification: The crude product is purified, commonly via column chromatography, to isolate

the desired 3-Chloro-2-methylbenzaldehyde from unreacted starting material and

byproducts.

Analysis: The final product's identity and purity are confirmed using analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy.[1]
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Caption: General Workflow for Synthesis and Analysis.

Spectral Information
Analytical data is crucial for confirming the structure and purity of a chemical compound.

Spectral information for 3-Chloro-2-methylbenzaldehyde is available in various public and

commercial databases.
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Data Type Availability

¹³C NMR Spectra
Available in databases like PubChem, sourced

from Wiley-VCH GmbH.[1]

GC-MS
Available in databases like SpectraBase,

sourced from John Wiley & Sons, Inc.[1][8]

IR Spectra Vapor phase IR spectra are available.[1]

Safety and Handling
Understanding the hazards associated with a chemical is paramount for safe laboratory

practice. 3-Chloro-2-methylbenzaldehyde is classified as an irritant and is harmful if

swallowed.[1]

Hazard Information Details

GHS Pictogram GHS07 (Exclamation Mark)[4]

Signal Word Warning[1][4]

Hazard Statements

H302: Harmful if swallowed[1][4] H315: Causes

skin irritation[1][4] H319: Causes serious eye

irritation[1][4] H335: May cause respiratory

irritation[1][4]

Precautionary Statements
P261, P264, P270, P271, P280, P301+P312,

P302+P352, P304+P340, P305+P351+P338[9]

Handling Recommendations:

Use only in a well-ventilated area, such as a chemical fume hood.[10]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles

(eyeshields), gloves, and a lab coat.[10][11]

Avoid breathing dust, fumes, or vapors.[9]
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Wash hands thoroughly after handling.[9]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]

Conclusion
3-Chloro-2-methylbenzaldehyde is a valuable reagent for organic synthesis, characterized by

the distinct reactivity of its aldehyde group and substituted aromatic ring. While detailed

experimental protocols and biological activity studies are not extensively documented in the

public domain, its fundamental physical, chemical, and safety properties are well-established.

This guide provides researchers and drug development professionals with the core technical

information necessary for its safe handling and effective use in synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 3-Chloro-2-
methylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590165#physical-and-chemical-properties-of-3-
chloro-2-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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